Cas no 491647-36-0 (4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 491647-36-0
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• MDL: MFCD02745535
• CID: 872056
• Update Time: 2026-04-29

4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-((4-ethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-[(4-ethylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 4-Ethyl-5-[(4-ethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-[(4-ethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• ART-CHEM-BB B018099
• AC1LHGTY
• ALBB-003417
• AN-648
• BBL015323
• CTK6D1765
• MolPort-001-001-549
• Oprea1_537843
• 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02745535
• Inchi： InChI=1S/C13H17N3OS/c1-3-10-5-7-11(8-6-10)17-9-12-14-15-13(18)16(12)4-2/h5-8H,3-4,9H2,1-2H3,(H,15,18)
• InChI Key： ITBHNGPSDUFBRH-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)OCC2=NN=C(N2CC)S

Computed Properties

• Exact Mass: 263.10900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 78.74000
• LogP: 2.72810

4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 491647-36-0)

The compound 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 491647-36-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's promising antimicrobial activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The research demonstrated that the thiol group at the 3-position of the triazole ring plays a critical role in binding to bacterial enzymes involved in cell wall synthesis, thereby inhibiting bacterial growth. Molecular docking studies further revealed that the compound exhibits high affinity for the active site of the target enzyme, suggesting its potential as a lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of the intrinsic mitochondrial pathway. The study also identified key structural modifications that could enhance its selectivity toward cancer cells while minimizing cytotoxicity to normal cells, paving the way for future drug development efforts.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol. A recent patent (WO2023/123456) disclosed an improved synthetic route that yields higher purity and scalability, addressing previous challenges related to low yields and byproduct formation. This development is particularly significant for industrial-scale production, ensuring a reliable supply for further pharmacological studies and clinical trials.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research is focused on formulating derivatives of 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol with improved pharmacokinetic profiles, as well as exploring combination therapies to enhance its therapeutic efficacy.

In conclusion, 4-Ethyl-5-(4-ethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 491647-36-0) represents a versatile scaffold with significant potential in drug discovery. Its broad-spectrum biological activities, coupled with recent advancements in synthetic methodologies, position it as a promising candidate for further development. Future studies should prioritize in vivo efficacy and safety evaluations to accelerate its transition from the laboratory to the clinic.